Cas no 1803896-60-7 (2-Fluoro-4-trifluoromethyl-1H-benzimidazole)

2-Fluoro-4-trifluoromethyl-1H-benzimidazole is a fluorinated benzimidazole derivative characterized by its unique structural features, including a fluorine atom at the 2-position and a trifluoromethyl group at the 4-position of the benzimidazole core. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of fluorine and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it valuable in the design of enzyme inhibitors or receptor modulators. Its high purity and well-defined chemical properties ensure reliability in synthetic applications. The compound is typically handled under controlled conditions due to its reactivity and sensitivity.

2-Fluoro-4-trifluoromethyl-1H-benzimidazole structure

1803896-60-7 structure

Product Name:2-Fluoro-4-trifluoromethyl-1H-benzimidazole

CAS No:1803896-60-7

MF:C₈H₄F₄N₂

MW:204.124375343323

CID:4816014

Update Time:2025-06-09

2-Fluoro-4-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-4-trifluoromethyl-1H-benzimidazole
- Inchi： 1S/C8H4F4N2/c9-7-13-5-3-1-2-4(6(5)14-7)8(10,11)12/h1-3H,(H,13,14)
- InChI Key： VRJJJBNQOHOQRN-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC2=C1N=C(N2)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 218
XLogP3: 2.8
Topological Polar Surface Area: 28.7

2-Fluoro-4-trifluoromethyl-1H-benzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061000765-250mg	2-Fluoro-4-trifluoromethyl-1H-benzimidazole	1803896-60-7	98%	250mg	$784.23	2022-04-02
Alichem	A061000765-500mg	2-Fluoro-4-trifluoromethyl-1H-benzimidazole	1803896-60-7	98%	500mg	$1,044.92	2022-04-02
Alichem	A061000765-1g	2-Fluoro-4-trifluoromethyl-1H-benzimidazole	1803896-60-7	98%	1g	$1,827.84	2022-04-02

2-Fluoro-4-trifluoromethyl-1H-benzimidazole Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

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